Cas no 1358584-25-4 (2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide)

2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide structure

1358584-25-4 structure

Product Name:2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide

CAS No:1358584-25-4

MF:C₂₆H₂₉N₅O₄

MW:475.5396

CID:5345653

Update Time:2023-11-21

2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide
- 2-(1-ethyl-3-methyl-5,7-dioxo-6-phenethyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(2-methoxy-5-methylphenyl)acetamide
- 2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide
- 2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide
- Inchi： 1S/C26H29N5O4/c1-5-31-24-23(18(3)28-31)30(16-22(32)27-20-15-17(2)11-12-21(20)35-4)26(34)29(25(24)33)14-13-19-9-7-6-8-10-19/h6-12,15H,5,13-14,16H2,1-4H3,(H,27,32)
- InChI Key： YKMUPDBUMNQGLW-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C(C([H])([H])[H])=NN2C([H])([H])C([H])([H])[H])N(C([H])([H])C(N([H])C2C([H])=C(C([H])([H])[H])C([H])=C([H])C=2OC([H])([H])[H])=O)C(N1C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 8
Complexity: 773
XLogP3: 3.4
Topological Polar Surface Area: 96.8

2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide Pricemore >>

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Life Chemicals	F3411-5215-2μmol	2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide	1358584-25-4	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-5215-5μmol	2-[1-ethyl-3-methyl-5,7-dioxo-6-(2-phenylethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide	1358584-25-4	5μmol	$63.0	2023-09-10
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